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Compound of Interest

Compound Name: Gtp 14564

Cat. No.: B502738

Technical Support Center: Gtp 14564

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the solubility and handling of Gtp 14564. Below
you will find frequently asked questions, troubleshooting guides, and detailed experimental
information to support your research.

Frequently Asked Questions (FAQS)

Q1: What is the expected solubility of Gtp 14564 in DMSO and ethanol?
Al: The solubility of Gtp 14564 can vary depending on experimental conditions such as
temperature, compound purity, and the specific lot of the solvent. Below is a summary of

reported solubility values. It is always recommended to perform a small-scale test to determine
the optimal concentration for your specific experiment.

Data Presentation: Gtp 14564 Solubility

Reported Solubility Reported Solubility
Solvent ]
(Concentration) (mg/mL)
5 mg/mL, 30 mg/mL, 125
DMSO 100 mM, 533.62 mM
mg/mL
Ethanol 25 mM 1 mg/mL, 5.86 mg/mL
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Note: The molecular weight of Gtp 14564 is 234.26 g/mol .
Q2: 1 am seeing discrepancies in the solubility data from different suppliers. Why is this?

A2: Variations in reported solubility values for Gtp 14564 are not uncommon and can be
attributed to several factors. These include differences in the crystalline form of the compound,
the purity of the material, the temperature at which the solubility was determined, and the
method used for dissolution (e.g., with or without warming or sonication). For instance, one
supplier notes that solubility in DMSO can reach 125 mg/mL with ultrasonication and warming
to 60°C.

Q3: What is the mechanism of action for Gtp 14564?

A3: Gtp 14564 is a potent and selective inhibitor of class Ill receptor tyrosine kinases. It
specifically targets FMS-like tyrosine kinase 3 (FLT3), including internal tandem duplication
(ITD) mutations, which are common in acute myeloid leukemia (AML). By inhibiting FLT3, Gtp
14564 blocks downstream signaling pathways, primarily the STAT5 pathway, leading to an anti-
proliferative effect in cancer cells expressing the target kinase.

Troubleshooting Guide
Q4: 1 am having trouble dissolving Gtp 14564 in my chosen solvent. What can | do?

A4: If you are encountering issues with dissolving Gtp 14564, please follow the recommended
workflow below. It is crucial to ensure the compound is fully dissolved to achieve an accurate
concentration and avoid introducing particulates to your experiment.

Experimental Workflow: Dissolving Gtp 14564

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b502738?utm_src=pdf-body
https://www.benchchem.com/product/b502738?utm_src=pdf-body
https://www.benchchem.com/product/b502738?utm_src=pdf-body
https://www.benchchem.com/product/b502738?utm_src=pdf-body
https://www.benchchem.com/product/b502738?utm_src=pdf-body
https://www.benchchem.com/product/b502738?utm_src=pdf-body
https://www.benchchem.com/product/b502738?utm_src=pdf-body
https://www.benchchem.com/product/b502738?utm_src=pdf-body
https://www.benchchem.com/product/b502738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b502738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Start: Weigh Gtp 14564

Add appropriate volume
of DMSO or Ethanol

i

Vortex the solution
gently

Check for visible
undissolved particles

Particles remain

E’roubleshooting Steps]

No Warm solution briefly
(e.g., 37°C water bath)

Sonicate for a

few minutes

Re-check for
undissolved particles

If still not dissolved,
consider preparing a
more dilute solution

Solution is ready for use
or further dilution

Click to download full resolution via product page

Workflow for dissolving Gtp 14564.
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Q5: My Gtp 14564 precipitated out of solution after | diluted my DMSO stock with an aqueous
buffer. What should | do?

A5: This is a common issue when diluting a compound from a high-concentration organic stock
into an aqueous medium. Gtp 14564 has low aqueous solubility. To address this:

e Minimize the volume of the DMSO stock: Use the highest possible concentration of your
DMSO stock so that the final percentage of DMSO in your agueous solution is as low as
possible (typically <0.5%) to minimize solvent effects on your cells.

o Add the DMSO stock to the aqueous buffer slowly while vortexing or stirring to facilitate
mixing and prevent localized high concentrations that can lead to precipitation.

« If precipitation occurs, gentle warming (to 37°C) and sonication can help redissolve the
compound. Ensure all precipitate is gone before adding the solution to your cells.

o For maximum solubility in aqueous buffers, it is recommended to first dissolve Gtp 14564 in
DMSO and then dilute it with the aqueous buffer of choice. A 1:2 solution of DMSO:PBS (pH
7.2) has been reported to yield a solubility of approximately 0.3 mg/ml.[1]

Experimental Protocols & Signhaling Pathways

Protocol: Preparation of a Gtp 14564 Stock Solution

e Aseptic Technique: Work in a sterile environment (e.g., a laminar flow hood) to prepare
solutions for cell-based assays.

» Weighing the Compound: Accurately weigh the desired amount of Gtp 14564 crystalline
solid.

e Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO or ethanol to
achieve the desired stock concentration. It is recommended to purge the solvent with an inert
gas before use to remove dissolved oxygen, which can degrade the compound over time.[1]

o Dissolution: Facilitate dissolution by gentle vortexing. If necessary, use a water bath (37-
60°C) and/or sonication for brief periods until the solution is clear.
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o Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw
cycles. Aqueous solutions of Gtp 14564 are not recommended for storage for more than one
day.[1]

Signaling Pathway: Gtp 14564 Inhibition of FLT3-STAT5 Signaling

Gtp 14564 acts as an ATP-competitive inhibitor of the FLT3 receptor tyrosine kinase. In
leukemia cells with activating FLT3 mutations (like FLT3-ITD), the receptor is constitutively
active, leading to uncontrolled cell proliferation. Gtp 14564 blocks the autophosphorylation of
FLT3, thereby preventing the recruitment and phosphorylation of downstream signaling
molecules, most notably STATS. The inhibition of STATS activation is a key mechanism for the
cytotoxic effects of Gtp 14564 in these cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b502738?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/17543/gtp-14564
https://www.benchchem.com/product/b502738#gtp-14564-solubility-in-dmso-and-ethanol
https://www.benchchem.com/product/b502738#gtp-14564-solubility-in-dmso-and-ethanol
https://www.benchchem.com/product/b502738#gtp-14564-solubility-in-dmso-and-ethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b502738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b502738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

